Cas no 7333-33-7 (Uridine, Diphosphoglucose Disodium Salt)

• Product Name: Uridine, Diphosphoglucose Disodium Salt
• CAS No: 7333-33-7
• MF: C₁₅H₂₂N₂Na₂O₁₇P₂
• MW: 610.265449047089
• CID: 977971
• PubChem ID: 137949194
• Update Time: 2025-04-19

Uridine, Diphosphoglucose Disodium Salt Chemical and Physical Properties

Names and Identifiers

• Uridine, Diphosphoglucose Disodium Salt
• [[(2R,3R,4R,5R,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]o
• UDP-Gal*2Na(1+)
• UDP-galactopyranose disodium salt
• UDP-N-acetyl-D-galactosamine
• UDP-N-acetyl-D-glucosamine
• UDP-N-acetylglucosamine
• UDP-N-acetyl-glucosamine
• uridine 5'-diphosphate-GlcNAc
• uridine 5'-diphosphogalactose disodium salt
• Uridine diphospate N-acetylgalactosamine
• Uridine diphosphate-N-acetylgalactosamine
• uridine-5'-diphosphogalactose disodium salt
• 7333-33-7
• Uridine5'-beta-D-diphosphoglucosedisodiumsalt
• UDP-?-D-Glucose (sodium salt)
• Uridine 5'-beta-D-diphosphoglucose disodium salt
• disodium;[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] phosphate
• uridine5'-(trihydrogenpyrophosphate),mono-beta-D-glucopyranosylester,disodiumsalt

• Inchi： 1S/C15H24N2O17P2.2Na/c18-3-5-8(20)10(22)12(24)14(32-5)33-36(28,29)34-35(26,27)30-4-6-9(21)11(23)13(31-6)17-2-1-7(19)16-15(17)25;;/h1-2,5-6,8-14,18,20-24H,3-4H2,(H,26,27)(H,28,29)(H,16,19,25);;/q;2*+1/p-2/t5-,6-,8-,9-,10+,11-,12-,13-,14+;;/m1../s1
• InChI Key： PKJQEQVCYGYYMM-BYFFMYLLSA-L
• SMILES： P(=O)([O-])(OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 589.04500
• Monoisotopic Mass: 610.01890980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 948
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 297Ų

Experimental Properties

• PSA: 316.61000
• LogP: -4.79370